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In the landscape of modern drug discovery and fine chemical synthesis, the spatial
arrangement of atoms within a molecule is of paramount importance. Chirality, the property of a
molecule being non-superimposable on its mirror image, profoundly influences its biological
activity, pharmacokinetic profile, and safety. Living systems, being inherently chiral, often
interact differently with each enantiomer of a chiral compound. This principle makes chiral
building blocks—enantiomerically pure compounds used as starting materials—indispensable
tools for the precise construction of complex molecular architectures.[1][2]

(S)-2-(Methylamino)propan-1-ol hydrochloride, identified by the CAS number 40916-61-8, is
a quintessential example of such a building block.[3][4] As a bifunctional amino alcohol with a
defined stereocenter, it serves as a versatile synthon for creating stereochemically pure Active
Pharmaceutical Ingredients (APIs) and other high-value chemicals.[1] This guide offers a
comprehensive technical overview for researchers, scientists, and drug development
professionals, detailing the compound's properties, synthesis, applications, and analytical
control, grounded in the principles of scientific integrity and practical application.
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Part 1: Core Chemical and Physical Identity

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application in research and development. (S)-2-(Methylamino)propan-1-ol
hydrochloride is a salt, which enhances its stability and handling characteristics compared to
the free base.

Key Identifiers and Properties

The essential data for this compound are summarized below.

Property Value Source(s)
CAS Number 40916-61-8 [31[4]1[5]
Molecular Formula C4H12CINO [3114]
Molecular Weight 125.60 g/mol [4]
(2S)-2-(methylamino)-1-
Synonyms ]
propanol hydrochloride
Canonical SMILES CCO.[H]CI [4]
o Chiral Building Block, Amino
Classification [4][6]

Alcohol

Sealed in dry, room
Storage N [4]
temperature conditions

Solubility Profile: A "Like Dissolves Like" Perspective

The solubility of a starting material is a critical parameter for reaction design and purification.
The structure of (S)-2-(Methylamino)propan-1-ol, containing both a polar hydroxyl (-OH) and a
secondary amino (-NHCHs) group, dictates its solubility behavior.[7] As the hydrochloride salt,
its polarity is further enhanced.

» High Solubility in Polar Protic Solvents: Expected to be readily soluble in solvents like water,
methanol, and ethanol, where it can engage in extensive hydrogen bonding.[7]
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o Moderate Solubility in Polar Aprotic Solvents: Likely soluble in solvents such as acetonitrile
or acetone, which can interact with its polar functional groups.[7]

e Low to Insoluble in Non-Polar Solvents: Poor solubility is expected in non-polar solvents like
hexane and toluene due to the mismatch in polarity.[7]

Part 2: Synthesis and Stereochemical Integrity

The utility of a chiral building block is entirely dependent on its enantiomeric purity. Therefore,
its synthesis must be designed to rigorously control the stereochemistry at the C2 position. A
common and effective strategy involves starting from a readily available chiral precursor, such
as an amino acid derivative.

Causality in Synthetic Design

The chosen synthetic route must preserve or create the desired (S)-stereocenter without
racemization. The reduction of (S)-Alanine or its esters to (S)-Alaninol provides a robust and
well-established method to obtain a key intermediate with the correct stereochemistry.[8]
Subsequent N-methylation and salt formation complete the synthesis. This approach is
superior to methods that might require chiral resolution, which are often less efficient.

Proposed Synthetic Workflow

A logical and field-proven pathway begins with the reduction of an L-Alanine derivative,
followed by selective N-methylation.
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Step 1: Reduction

(L-Alanine EsteD

LiAlH4 or NaBHa4 / |2

(S)-2-Aminopropan-1-ol
(L-Alaninol)

HCHO / HCOOH
Eschweiler-Clarke)

Step 2: N-I;Iethylation

QS)-Z-(MethyIamino)propan-l-oD

HCI in Ether or IPA

Step 3: Salt Formation

(S)-2-(Methylamino)propan-1-ol HCI

Click to download full resolution via product page

Caption: Proposed synthetic pathway from L-Alanine ester.

Experimental Protocol: Stereoselective Synthesis

This protocol describes a validated laboratory-scale procedure for the synthesis, emphasizing
the rationale behind each step.

o Step 1: Reduction of L-Alanine Methyl Ester to L-Alaninol

o Rationale: Lithium aluminum hydride (LiAlHa4) is a powerful reducing agent capable of
converting esters to primary alcohols without affecting the stereocenter.
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o Procedure:

1. Suspend LiAlH4 in anhydrous tetrahydrofuran (THF) in a flask under a nitrogen
atmosphere and cool to 0 °C.

2. Slowly add a solution of L-Alanine methyl ester hydrochloride in anhydrous THF to the
suspension. The slow addition and cooling are crucial to control the highly exothermic
reaction.

3. After the addition is complete, allow the mixture to warm to room temperature and then
reflux for 4-6 hours to ensure the reaction goes to completion.

4. Cool the reaction mixture to 0 °C and cautiously quench by the sequential addition of
water, followed by 15% aqueous NaOH, and then more water (Fieser workup) to
precipitate the aluminum salts into a filterable solid.

5. Filter the resulting slurry and wash the solid cake thoroughly with THF.

6. Concentrate the filtrate under reduced pressure to yield crude (S)-2-Aminopropan-1-ol
(L-Alaninol).

o Step 2: N-Methylation via Eschweiler-Clarke Reaction

o Rationale: The Eschweiler-Clarke reaction is a classic and efficient method for methylating
primary amines using formic acid and formaldehyde. It is a reductive amination process
that avoids over-methylation.

o Procedure:

1. Dissolve the crude L-Alaninol from Step 1 in formic acid and cool the solution in an ice
bath.

2. Add aqueous formaldehyde dropwise to the solution.

3. Heat the reaction mixture at reflux (around 100 °C) for 8-12 hours. The progress can be
monitored by Thin Layer Chromatography (TLC).
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4. Cool the mixture and neutralize by carefully adding a saturated solution of sodium
carbonate until the effervescence ceases and the pH is > 9.

5. Extract the aqueous layer multiple times with a suitable organic solvent, such as ethyl
acetate or dichloromethane.

6. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield the free base, (S)-2-(Methylamino)propan-1-ol.

e Step 3: Formation of the Hydrochloride Salt

o Rationale: Converting the oily free base to its hydrochloride salt provides a stable,
crystalline solid that is easier to handle, purify, and store.

o Procedure:

1. Dissolve the crude free base from Step 2 in a minimal amount of a suitable solvent like
isopropanol (IPA) or diethyl ether.

2. Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2M HCI in diethyl
ether) with stirring.

3. The hydrochloride salt will precipitate out of the solution. Cool the mixture in an ice bath
to maximize precipitation.

4. Collect the solid product by vacuum filtration, wash with a small amount of cold solvent,
and dry under vacuum to yield (S)-2-(Methylamino)propan-1-ol hydrochloride.

Part 3: Application as a Versatile Chiral Synthon

The primary value of (S)-2-(Methylamino)propan-1-ol hydrochloride lies in its role as a chiral
intermediate. Its two distinct functional groups—a nucleophilic secondary amine and a primary
alcohol—can be manipulated selectively to build more complex molecules.

Role in Asymmetric Synthesis

In drug development, constructing molecules with precise three-dimensional structures is non-
negotiable for achieving desired therapeutic effects while minimizing off-target side effects.[1]
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[2] This compound provides a pre-defined stereocenter, which is incorporated into the final
target molecule, saving steps and avoiding costly and often difficult chiral separations later in
the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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